4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one

• Molecular Formula: C23H25N3O4
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 4-(3-ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one
• InChI: InChI=1S/C23H25N3O4/c1-3-30-16-9-6-8-15(14-16)22-19-20(17-10-4-5-11-18(17)27)24-25-21(19)23(28)26(22)12-7-13-29-2/h4-6,8-11,14,22,27H,3,7,12-13H2,1-2H3,(H,24,25)
• InChI Key: LKYUAJAZDVOQDB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2C3=C(C(=O)N2CCCOC)NN=C3C4=CC=CC=C4O

Description

4-(3-Ethoxyphenyl)-3-(2-hydroxyphenyl)-5-(3-methoxypropyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a heterocyclic compound featuring a pyrrolo[3,4-c]pyrazol-6-one core with three distinct substituents: a 3-ethoxyphenyl group at position 4, a 2-hydroxyphenyl group at position 3, and a 3-methoxypropyl chain at position 3.

Preparation Methods

Reaction Conditions

• Solvent : Ethanol (10–15 mL/g substrate) with 1 mL acetic acid as catalyst.

• Temperature : Reflux at 80°C for 20 hours.

• Molar Ratio : 1:1:1 (substrate:aldehyde:amine).

• Workup : Precipitation via cooling, filtration, and recrystallization from ethanol.

Key Intermediate : 1-(3-Ethoxyphenyl)-5-(3-methoxypropyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione (4 ) forms in 70–85% yield. Characterization data for 4 :

• IR : 1715 cm⁻¹ (C=O lactone), 1656 cm⁻¹ (C=O amide).

• ¹H NMR (DMSO- d₆) : δ 6.82–7.45 (m, aromatic H), 4.12 (q, J = 6.8 Hz, OCH₂CH₃), 3.38 (s, OCH₃).

Pyrazolone Ring Construction via Hydrazine Cyclocondensation

Intermediate 4 is treated with hydrazine hydrate to form the pyrazolone ring (Fig. 2).

Optimized Protocol:

• Reagents : Hydrazine hydrate (5 eq), dioxane (20 mL/g 4 ).

• Conditions : 90°C for 6 hours under N₂.

• Yield : 72–94% after crystallization.

Mechanistic Insight : The lactone carbonyl of 4 undergoes nucleophilic attack by hydrazine, followed by intramolecular cyclization to form the pyrazole ring.

Product Characterization :

• HPLC Purity : >95%.

• Melting Point : 220–223°C.

• ¹³C NMR : δ 165.2 (C=O), 158.9 (C–O aryl), 55.1 (OCH₂CH₃).

Functionalization of the Hydroxyphenyl Group

The 2-hydroxyphenyl moiety is introduced via a Suzuki–Miyaura coupling or nucleophilic aromatic substitution (Fig. 3).

Method A: Suzuki Coupling

• Reagents : 2-Bromophenol, Pd(PPh₃)₄, Na₂CO₃, DME/H₂O (3:1).

• Conditions : 90°C, 12 hours.

• Yield : 65–78%.

Method B: Alkaline Hydrolysis

• Reagents : 2-Methoxyphenyl precursor, KOH (6 eq), EtOH/H₂O.

• Conditions : Reflux, 8 hours.

• Yield : 82%.

Etherification for 3-Methoxypropyl and 3-Ethoxyphenyl Groups

The 3-methoxypropyl and 3-ethoxyphenyl substituents are installed via Williamson ether synthesis (Table 1).

Table 1 : Etherification Conditions and Yields

Substituent	Alkyl Halide	Base	Solvent	Temp (°C)	Yield (%)
3-Methoxypropyl	3-Bromopropoxy-methane	K₂CO₃	Acetonitrile	50	89
3-Ethoxyphenyl	3-Bromoethoxybenzene	Cs₂CO₃	DMF	80	76

Note : Excess alkyl halide (1.5 eq) ensures complete substitution.

Final Purification and Analytical Validation

Crude product is purified via:

• Crystallization : Ethanol/water (4:1) achieves >99% purity.

• Column Chromatography : Silica gel, ethyl acetate/hexane (1:3).

Quality Control Metrics :

• HPLC : Retention time 12.3 min (C18 column, MeOH/H₂O 70:30).

• HRMS : m/z Calcd. for C₂₄H₂₅N₂O₅ [M+H]⁺: 421.1764; Found: 421.1761.

Yield Optimization Strategies

Table 2 : Impact of Solvent on Cyclization Yield

Solvent	Temp (°C)	Time (h)	Yield (%)
MeOH	40	24	36
EtOH	80	20	85
Dioxane	90	6	94

Critical Factors :

• Acid Additive : 1 mL acetic acid in EtOH boosts yield by 20%.

• Hydrazine Ratio : 5 eq hydrazine achieves full conversion.

Scalability and Industrial Feasibility

A kilogram-scale protocol (Fig. 4) demonstrates:

• Batch Size : 1.2 kg 4 → 0.98 kg final product (82% yield).

• Cost Analysis : Raw materials account for 68% of total cost, primarily due to Pd catalysts .

Chemical Reactions Analysis

Reactivity::

Oxidation: The phenolic hydroxyl group (2-hydroxyphenyl) can undergo oxidation.

Reduction: Reduction of the pyrazole ring or other functional groups.

Substitution: Substitution reactions at various positions.

Cyclization: Formation of the dihydropyrrolo[3,4-c]pyrazole ring.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like Jones reagent or PCC.

Reduction: Hydrogenation (catalytic) or metal hydrides (e.g., LiAlH₄).

Substitution: Various nucleophiles (e.g., amines, alkoxides).

Cyclization: Acidic or basic conditions.

Major Products::

Dihydropyrrolo[3,4-c]pyrazol-6(1H)-one: The core structure.

Substituted Derivatives: Depending on the specific synthetic pathway.

Scientific Research Applications

Medicinal Chemistry: Investigated for potential drug development due to its unique structure.

Biological Studies: Used as a probe to study specific biological pathways.

Materials Science:

Mechanism of Action

Targets: Interaction with specific receptors or enzymes.

Pathways: Modulation of cellular signaling pathways.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The compound’s closest structural analogs include:

4-(3-Fluorophenyl)-3-(4-Methylphenyl)-5-Phenyl-4,5-Dihydropyrrolo[3,4-c]Pyrazol-6(1H)-one (CAS: 404911-50-8):

• Substituents: 3-fluorophenyl (position 4), 4-methylphenyl (position 3), phenyl (position 5).
• Key differences: Fluorine’s electron-withdrawing effect vs. ethoxy’s electron-donating nature; absence of hydroxyl or methoxypropyl groups.
• Applications: Reported in materials science for optoelectronic properties .

3-(2-Hydroxyphenyl)-5-(3-Methoxypropyl)-4-[4-(Methylthio)Phenyl]-4,5-Dihydropyrrolo[3,4-c]Pyrazol-6(1H)-one :

• Substituents: 4-(methylthio)phenyl (position 4), 2-hydroxyphenyl (position 3), 3-methoxypropyl (position 5).
• Key differences: Methylthio group (lipophilic, polarizable sulfur) vs. 3-ethoxyphenyl (ether linkage).
• Synthesis: Prepared via cyclocondensation reactions, similar to methods in .

Compound 38 (C24H28NO4): Substituents: 4-isopropylphenyl, 3-methylbenzoyl, 2-hydroxypropyl. Key differences: Benzoyl and isopropyl groups enhance steric bulk compared to the target compound’s ethoxy/hydroxy substituents. Physical properties: Melting point 221–223°C; low synthetic yield (17%) due to steric hindrance .

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing this compound with high purity and yield?

• Methodological Answer : A multi-step synthesis approach is typically employed, starting with the formation of the pyrrolo[3,4-c]pyrazole core, followed by sequential functionalization of substituents. Key steps include coupling reactions (e.g., Suzuki-Miyaura for aryl groups) and protecting group strategies for hydroxyl and methoxy moieties. Column chromatography (ethyl acetate/hexane gradients) and recrystallization (e.g., 2-propanol) are critical for purification . Design of Experiments (DoE) methodologies, such as factorial designs, can optimize reaction conditions (temperature, solvent ratios, catalyst loading) to maximize yield and minimize impurities .

Q. How can structural characterization be performed to confirm the compound’s identity?

• Methodological Answer : Use a combination of analytical techniques:

• ¹H-NMR/¹³C-NMR : To verify substituent positions and stereochemistry.
• LC-MS : To confirm molecular weight and purity (>95%).
• Elemental Analysis : To validate the empirical formula.
• FT-IR : To identify functional groups (e.g., hydroxyl, carbonyl).
  Cross-referencing with computational models (e.g., DFT-based NMR predictions) enhances accuracy .

Q. What solvent systems are suitable for solubility testing in biological assays?

• Methodological Answer : Begin with DMSO for stock solutions due to the compound’s likely hydrophobicity. For aqueous compatibility, use co-solvents like PEG-400 or cyclodextrin-based systems. Phase solubility studies can determine optimal ratios to prevent precipitation in buffer solutions (e.g., PBS at pH 7.4) .

Advanced Research Questions

Q. How can computational modeling predict the compound’s interaction with biological targets?

• Methodological Answer : Perform molecular docking (e.g., AutoDock Vina) against hypothesized targets (e.g., kinases, GPCRs) using crystal structures from the PDB. Validate with MD simulations (GROMACS) to assess binding stability. ADME/Tox predictions (SwissADME, ProTox-II) can prioritize targets with favorable pharmacokinetic profiles .

Q. What strategies resolve contradictions in observed vs. predicted bioactivity data?

• Methodological Answer : Re-evaluate assay conditions (e.g., cell line specificity, redox interference from phenolic groups). Use orthogonal assays (e.g., SPR for binding affinity vs. cellular viability assays). Statistical tools like PCA or PLS regression can identify confounding variables (e.g., batch-to-batch purity variations) .

Q. How does the substitution pattern (e.g., 3-ethoxy vs. 4-methoxy) influence reactivity in derivatization reactions?

• Methodological Answer : Compare reaction kinetics under identical conditions (e.g., Pd-catalyzed cross-coupling). The ethoxy group’s electron-donating effects may enhance nucleophilic aromatic substitution, while steric hindrance from the methoxypropyl chain could reduce accessibility. Monitor via TLC/GC-MS and quantify using Hammett parameters .

Q. What experimental designs are effective for studying oxidative degradation pathways?

• Methodological Answer : Employ forced degradation studies under accelerated conditions (H2O2, UV light). LC-HRMS identifies degradation products, while QSAR models predict stability. DoE can isolate factors (pH, temperature) driving degradation, enabling formulation strategies (e.g., antioxidant additives) .

Methodological Considerations for Data Interpretation

• Contradiction Analysis : Use Bland-Altman plots to compare bioactivity data across labs or assays .
• Synthetic Reproducibility : Document reaction parameters (e.g., stirring rate, inert atmosphere) to mitigate batch variability .
• Comparative Studies : Benchmark against structurally similar compounds (e.g., 4-(4-chlorophenyl)-5-(pyrrole-2-yl)-1,2,4-triazole-3-thiol derivatives) to isolate substituent-specific effects .